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Introduction

CKP-25, a hybrid variety of lemongrass (Cymbopogon flexuosus or a cross between
Cymbopogon khasiana and Cymbopogon pendulus), is a commercially significant aromatic
grass cultivated for its essential oil, which is rich in citral.[1][2] Optimizing the herbage yield of
this cultivar is crucial for enhancing essential oil production and ensuring a sustainable supply
for pharmaceutical and other industrial applications. This document provides detailed
application notes and experimental protocols for the cultivation of CKP-25, with a focus on
maximizing biomass production. The methodologies outlined are intended for use in research
and development settings.

Data Summary: Key Cultivation Parameters for
Maximizing CKP-25 Herbage Yield

The following tables summarize quantitative data from various studies on the impact of planting
spacing, fertilizer application, and harvesting frequency on the yield components of CKP-25
and related lemongrass varieties.

Table 1: Effect of Planting Spacing and Fertilizer Dosage on CKP-25 Yield Parameters
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Fertilizer

Planting ) Herbage o
. Dose Plant Tillers per . Oil Yield (
Spacing . Yield
(N:P:K Height (m) Plant kg/ha)
(cm) (tons/ha)
kg/ha)
30 x 45 150:60:60 1.65 70 48.5 197.43
260.9 (Year
45 x 45 250:100:80 1.53 (Year 1) 78 (Year 1) 57.6 (Year 1) 1
309.4 (Year
45 x 45 250:100:80 1.50 (Year 2) 114 (Year 2) 68.0 (Year 2) 2

Data compiled from studies on CKP-25 cultivation under agroforestry systems.[3][4]

Table 2: Impact of Nitrogen and Sulfur Application on Lemongrass Biomass and Oil Yield

Nitrogen (N) Sulfur (S) . .
o o Biomass Yield ( o
Application ( kglha  Application ( kg/ha kglha) Oil Yield ( kg/ha)
g/ha
) )
0 - 9,486 - 12,593 23.5-30
40
80 - Increased Increased
160 - 19,375 (max) 139 (max)

*Data from field experiments on Cymbopogon flexuosus.[5]

Table 3: Influence of Harvest Management on CKP-25 Essential Oil Yield
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Number of Essential Oil Yield (
Year Harvest Intervals
Harvests kg/ha)

108 days from
1 3 planting, then every 313
91-92 days

150, 44, 45, 45, 45,
2 6 and 62 days from 387

previous harvest

Findings from trials on the new hybrid strain CKP-25.[1]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments aimed at
optimizing CKP-25 herbage yield.

Protocol 1: Soil Preparation and Planting of CKP-25

1. Objective: To establish a uniform and healthy stand of CKP-25 for experimental trials.
2. Materials:

e CKP-25 root slips

o Well-decomposed Farm Yard Manure (FYM) or compost (20-25 t/ha)[6]

o Sandy loam soil with good drainage[6]

e pH meter

o Standard laboratory equipment for soil analysis

3. Procedure:

» Site Selection and Soil Analysis: Select a field with full sun exposure.[7] Conduct a thorough
soil analysis to determine the baseline pH and nutrient levels. The optimal soil pH is around
6.0.[6]
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e Land Preparation: Plough the land to a fine tilth. Incorporate FYM or compost at a rate of 20-
25 t/ha during the final ploughing.[6]

e Bed Formation: Prepare raised beds to ensure good drainage, especially in areas with high
rainfall.[8]

» Planting Material Preparation: Use healthy root slips of CKP-25. If necessary, divide larger
clumps into individual slips.[9]

e Planting: Plant the slips at the desired spacing (e.g., 60 x 30 cm or 60 x 45 cm).[6] Place one
to two slips per hole at a depth of about 15 cm.[8] Ensure the crown of the roots is just below
the soil surface.[10]

« Irrigation: Provide immediate life irrigation on the third day after planting, followed by
irrigation at 7-15 day intervals, depending on soil moisture and weather conditions.[6]

Protocol 2: Fertilizer Application Trial for Maximizing Herbage Yield

1. Objective: To determine the optimal dose of N, P, and K fertilizers for maximizing the
herbage yield of CKP-25.

2. Experimental Design: Randomized Complete Block Design (RCBD) with different fertilizer
treatments.

3. Materials:

» Established CKP-25 plot (as per Protocol 1)

¢ Nitrogen (N), Phosphorus (P), and Potassium (K) fertilizers
e Weighing balance

e Application equipment

4. Procedure:

o Basal Application: At the time of planting, apply a basal dose of fertilizers as per the
experimental treatments. For example, a control (no fertilizer) and various levels of N, P, and
K.[6]

o Top Dressing: Apply the remaining dose of nitrogenous fertilizer in split doses. For the first
year, apply half the N at planting and the other half one month after planting.[6]
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e Subsequent Years: From the second year onwards, apply the first dose of fertilizer after the
first harvest and the second dose one month later.[6]

« Irrigation: Ensure adequate irrigation after each fertilizer application to facilitate nutrient
uptake.

» Data Collection: At each harvest, record plant height, number of tillers per plant, and total
herbage yield for each treatment plot.

Protocol 3: Herbage Harvesting and Biomass Assessment

1. Objective: To accurately measure the herbage yield of CKP-25 at different harvest intervals.
2. Materials:

 Sickles or mechanical harvester

o Weighing scale (field and laboratory)

o Sample bags

e Drying oven

3. Procedure:

o Harvesting Time: The first harvest can be conducted approximately 90 days after planting.[6]
Subsequent harvests can be done at intervals of 75-90 days.[6]

o Harvesting Method: Cut the entire bush, leaving 10-15 cm above the ground level to allow for
regeneration.[6]

o Fresh Weight Measurement: Immediately after harvesting, weigh the total herbage from each
experimental plot to determine the fresh biomass yield.

o Dry Weight Measurement: Take a representative subsample of the harvested herbage from
each plot. Weigh the fresh subsample and then dry it in an oven at a suitable temperature
(e.g., 60-70°C) until a constant weight is achieved. Record the dry weight.

o Calculation: Calculate the total dry biomass yield per plot and extrapolate to yield per
hectare.

Protocol 4: Essential Oil Extraction and Analysis

1. Objective: To extract and quantify the essential oil from CKP-25 herbage.
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2. Materials:

e Fresh or partially dried CKP-25 herbage

o Steam distillation apparatus (Clevenger-type)[11]

e Heating mantle

» Condenser

e Separating funnel

e Anhydrous sodium sulfate

o Gas chromatography-mass spectrometry (GC-MS) equipment
3. Procedure:

o Sample Preparation: Chop the harvested lemongrass leaves into small pieces to increase
the surface area for steam penetration.[11]

o Steam Distillation: Place a known weight of the chopped herbage into the distillation flask
with sufficient water. Heat the flask to generate steam, which will pass through the plant
material, carrying the volatile essential oils.[11]

e Condensation and Collection: The steam and oil vapor mixture is then passed through a
condenser, where it cools and liquefies. The essential oil, being less dense than water, will
form a separate layer on top of the hydrosol.[11]

o Separation and Drying: Separate the oil from the water using a separating funnel. Dry the
collected oil using anhydrous sodium sulfate to remove any residual water.[11]

¢ Yield Calculation: Weigh the extracted essential oil and calculate the yield as a percentage of
the fresh or dry weight of the herbage.

o Qualitative Analysis: Analyze the chemical composition of the essential oil, particularly the
citral content, using GC-MS.

Protocol 5: Pest and Disease Management

1. Objective: To monitor and control common pests and diseases affecting CKP-25 to minimize
yield loss.

2. Materials:
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» Appropriate organic or chemical pesticides/fungicides
e Spraying equipment

o Magnifying lens for pest identification

3. Procedure:

» Regular Monitoring: Regularly inspect the plants for signs of pest infestation (e.g., aphids,
spider mites) and diseases (e.g., leaf blight, rust).[12][13]
e Pest Control:

o For sucking pests like aphids, consider spraying with an appropriate insecticide such as
Methyl demeton 25 EC or Dimethoate 30 EC at a concentration of 1 ml/liter.[6]
» For caterpillars, Phosalone 35 EC can be used.[6]

e Disease Control:

o For leaf blight, apply a suitable fungicide.[13]
e For rust, fungicides can also be effective.[13]

 Integrated Pest Management (IPM): Employ IPM strategies such as crop rotation, proper
sanitation, and encouraging natural predators to maintain a healthy crop and reduce reliance
on chemical controls.[14]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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